Benzyl Alcohol

Description

Benzyl alcohol is an aromatic alcohol with the formula $C_6H_5CH_2OH$ . It is also known as phenyl methanol, with the abbreviation BnOH for the benzyl group . This colorless liquid has a mild, pleasant, aromatic odor and is useful as a solvent due to its polarity, low toxicity, and low vapor pressure . Benzyl alcohol has moderate solubility in water (4 g/100 mL) and is miscible in alcohols and diethyl ether . The anion produced by deprotonation of the alcohol group is known as benzylate or benzyloxide .

Benzyl alcohol is naturally produced by many plants and can be found in fruits, teas, and essential oils like jasmine, hyacinth, and ylang-ylang . Industrially, it is produced from toluene via benzyl chloride, which is hydrolyzed, or through the hydrogenation of benzaldehyde . It is a common solvent for inks, waxes, shellacs, oils, lacquers, and epoxy resins . Furthermore, benzyl alcohol's antimicrobial properties make it valuable as a preservative in various pharmaceutical and cosmetic formulations . It is also used in intravenous medicines, cosmetics, and topical products as a bacteriostatic preservative at low concentrations . A 5% solution of benzyl alcohol is used for treating head lice in people six months of age and older .

A similar chemical compound is phenylethanol, the simplest aromatic alcohol and the primary source of phenyl in phenol-formaldehyde resin . Benzyl alcohol is metabolized into benzoic acid and interacts with glycine, after which it is excreted in the human body as hippuric acid . It is also used as a local anesthetic to reduce pain related to lidocaine injections and as a medicinal aid in the manufacture of other benzyl products, in perfumery, and as a flavoring .

• CAS No.: 100-51-6
• Product Name: Benzyl Alcohol
• Molecular Formula: C7H8O; C7H8O; C6H5CH2OH
• Molecular Weight: 108.14 g/mol
• IUPAC Name: phenylmethanol
• Standard InChI: InChI=1S/C7H8O/c8-6-7-4-2-1-3-5-7/h1-5,8H,6H2
• Standard InChIKey: WVDDGKGOMKODPV-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CO
• Canonical SMILES: C1=CC=C(C=C1)CO
• Synonyms: Phenylmethanol, Benzenemethanol, Phenylcarbinol, Benzoyl alcohol
• Reference: Array; Piermattei et al. Activating catalysts with mechanical force. Nature Chemistry, doi: 10.1038/nchem.167, published online 5 April 2009. http://www.nature.com/naturechemistry; Zhu et al. Enantioselective iron-catalysed O-H bond insertions. Nature Chemistry, doi: 10.1038/nchem.651, published online 9 May 2010 http://www.nature.com/nchem; Chen et al. A biomolecule-compatible visible-light-induced azide reduction from a DNA-encoded reaction-discovery system Nature Chemistry, doi: 10.1038/nchem.932, published online 9 January 2011 http://www.nature.com/nchem; Balaraman et al. Catalytic transformation of alcohols to carboxylic acid salts and H2 using water as the oxygen atom source. Nature Chemistry, doi: 10.1038/nchem.1536, published online 6 January 2013 http://www.nature.com/nchem; Li et al. The scope and mechanism of palladium-catalysed Markovnikov alkoxycarbonylation of alkenes. Nature Chemistry, doi: 10.1038/nchem.2586, published online 5 September 2016
• PubChem Compound: 244
• Last Modified: Sep 13 2023